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Compound of Interest

Compound Name: Enterolactone-d6

Cat. No.: B15556934 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

an in-depth overview of commercial suppliers of Enterolactone-d6, a crucial internal standard

for the accurate quantification of enterolactone in biological matrices. This document outlines

key technical data for available standards, detailed experimental protocols for its use in mass

spectrometry-based assays, and a summary of the signaling pathways influenced by its non-

labeled analogue, enterolactone.

Enterolactone, a mammalian lignan derived from the metabolism of plant-based precursors, is

a subject of significant interest in clinical and pharmaceutical research due to its potential roles

in hormone-dependent cancers and other diseases. Accurate and precise quantification of

enterolactone is paramount for understanding its bioavailability, pharmacokinetics, and

physiological effects. The use of a stable isotope-labeled internal standard like Enterolactone-
d6 is the gold standard for quantitative analysis by mass spectrometry, as it effectively corrects

for variability during sample preparation and analysis.

Commercial Supplier and Product Overview
Several reputable suppliers offer Enterolactone-d6 as a research-grade analytical standard.

The following tables summarize the available quantitative data for these products. Please note

that pricing and precise isotopic enrichment are often not publicly available and typically require

logging into the supplier's website or requesting a certificate of analysis for a specific lot.
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Table 1: General Product Specifications for Enterolactone-d6 Standards

Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

LGC

Standards

(TRC)

rac

Enterolactone

-d6

TRC-

E558953
104411-11-2 C₁₈H₁₂D₆O₄ 304.37

MedchemExp

ress

Enterolactone

-d6
HY-108692S 104411-11-2 C₁₈H₁₂D₆O₄ 304.37

Pharmaffiliate

s

rac

Enterolactone

-d6

PA STI

037140
104411-11-2 C₁₈H₁₂D₆O₄ 304.37

Santa Cruz

Biotechnolog

y

rac

Enterolactone

-d6

sc-219433
78473-71-9

(unlabeled)
C₁₈H₁₂D₆O₄ 304.37

Table 2: Technical Data and Availability of Enterolactone-d6 Standards
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Supplier Purity
Isotopic
Purity

Available
Pack Sizes

Storage
Temperatur
e

Certificate
of Analysis

LGC

Standards

(TRC)

Information

not publicly

available

Information

not publicly

available

1 mg, 5 mg[1] +4°C[1]
Available with

purchase[1]

MedchemExp

ress
95.0%[2]

Information

not publicly

available

1 mg, 5 mg,

10 mg[2]

Information

not publicly

available

Available with

purchase

Pharmaffiliate

s
High purity

Information

not publicly

available

Inquire for

details

2-8°C

Refrigerator[3

]

Available with

purchase[3]

Santa Cruz

Biotechnolog

y

Information

not publicly

available

Information

not publicly

available

Inquire for

details

Information

not publicly

available

Available for

each lot[4]

Experimental Protocols: Quantification of
Enterolactone in Human Plasma
The following is a detailed methodology for the quantification of total enterolactone (free and

conjugated forms) in human plasma using Enterolactone-d6 as an internal standard, adapted

from established liquid chromatography-tandem mass spectrometry (LC-MS/MS) protocols.

Materials and Reagents
Enterolactone analytical standard

Enterolactone-d6 internal standard

LC-MS grade methanol, acetonitrile, and water

Formic acid

β-Glucuronidase/sulfatase (e.g., from Helix pomatia)
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0.1 M Sodium acetate buffer (pH 5.0)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Blank human plasma

Preparation of Standard Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the enterolactone and

Enterolactone-d6 standards in methanol to create individual primary stock solutions.

Working Standard Solutions: Prepare serial dilutions of the enterolactone primary stock

solution in a methanol:water (50:50, v/v) mixture to generate a series of calibration standards

at desired concentrations.

Internal Standard Working Solution (e.g., 1 µg/mL): Dilute the Enterolactone-d6 primary

stock solution in methanol to the final working concentration.

Sample Preparation
Thawing: Thaw frozen plasma samples on ice.

Internal Standard Spiking: To a 100 µL aliquot of each plasma sample, calibration standard,

and quality control (QC) sample, add a known volume (e.g., 10 µL) of the Enterolactone-d6
internal standard working solution.

Enzymatic Hydrolysis: Add 500 µL of 0.1 M sodium acetate buffer (pH 5.0) and 20 µL of β-

glucuronidase/sulfatase solution to each sample. Vortex the samples and incubate them at

37°C for a minimum of 16 hours to ensure complete deconjugation of enterolactone

glucuronides and sulfates.

Solid Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by water.

Load the hydrolyzed sample onto the conditioned cartridge.

Wash the cartridge with water to remove interfering substances.
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Elute the enterolactone and Enterolactone-d6 with methanol or acetonitrile.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-

MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-

high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A typical gradient starts with a low percentage of mobile phase B, which is then

ramped up to elute the analytes before re-equilibrating to the initial conditions.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Negative ESI.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions

for both enterolactone and Enterolactone-d6.

Signaling Pathways and Experimental Workflows
Enterolactone has been shown to exert its biological effects through the modulation of several

key signaling pathways, particularly those involved in cell proliferation and apoptosis.
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Enterolactone's Impact on the PI3K/Akt Signaling
Pathway
Enterolactone has been demonstrated to inhibit the PI3K/Akt signaling pathway, which is a

critical regulator of cell survival and proliferation. By inhibiting this pathway, enterolactone can

suppress the growth of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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